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Compound of Interest

Compound Name: 2-Naphthol

CAS No.: 135-19-3

Cat. No.: B1666908

Get Quote

2-Naphthol (β-naphthol), an aromatic hydroxy compound with the formula C₁₀H₇OH, is a

cornerstone intermediate in synthetic organic chemistry, pivotal in the manufacturing of dyes,

pigments, pharmaceuticals, and antioxidants.[1][2] While its utility is vast, its handling demands

a comprehensive understanding of its health and safety profile. This guide provides

researchers, scientists, and drug development professionals with a technical overview

grounded in established safety data, moving beyond mere compliance to foster a culture of

proactive risk mitigation in the laboratory. The protocols and data herein are synthesized from

authoritative sources to ensure a self-validating system of safety, where the causality behind

each recommendation is clearly articulated.

Physicochemical Characteristics and Their Safety
Implications
Understanding the physical and chemical properties of 2-Naphthol is the foundation of a

robust safety assessment. These characteristics dictate its behavior under various laboratory

conditions and inform appropriate handling, storage, and emergency response strategies. 2-
Naphthol typically appears as a colorless to yellowish crystalline solid with a faint, phenol-like
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odor.[1][3] Upon exposure to air and light, it tends to darken, a key consideration for its storage.

[3]

Table 1: Key Physicochemical Properties of 2-Naphthol

Property Value Safety Implication

Molecular Formula C₁₀H₈O[4][5] Basic identification.

Molecular Weight 144.17 g/mol [4][5]
Used for calculating molar

quantities.

Melting Point 120-123 °C (248-253 °F)[4][6]

Stable solid at room

temperature. Can be

transported in a molten state.

[7]

Boiling Point 285-286 °C (545-547 °F)[4][6]

Low volatility at room

temperature, but vapor

pressure increases with heat.

Flash Point 153-161 °C (307-322 °F)[4][8]

Combustible solid.[9] Finely

dispersed dust can form

explosive mixtures in air.[3][4]

[10]

Solubility

Limited in water (0.74 - 1 g/L);

Soluble in organic solvents

(alcohols, ethers, chloroform).

[4][6]

Important for choosing

cleaning agents for spills and

for understanding

environmental fate.

Density 1.28 g/cm³[4][6] Heavier than water.

| pKa | 9.51[5][6] | Moderately acidic phenol. Will react with bases. |

Hazard Identification and GHS Classification
2-Naphthol is classified as a hazardous substance. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides a universal framework for communicating
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these hazards. The primary risks associated with 2-Naphthol are acute toxicity if ingested or

inhaled, serious eye irritation, and significant environmental toxicity.[11][12][13]

Table 2: GHS Classification for 2-Naphthol

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,
Oral

Category 4
H302: Harmful
if swallowed.
[11][12]

GHS07:
Exclamation
Mark

Warning[11]
[14]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled.[11][12]

GHS07:

Exclamation

Mark

Warning[11][14]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation.[8][11]

GHS07:

Exclamation

Mark

Warning[11][14]

| Hazardous to the Aquatic Environment, Acute Hazard | Category 1 | H400: Very toxic to

aquatic life.[11][12][14] | GHS09: Environment | Warning[11][14] |

Toxicological Profile: Understanding the Health
Risks
A thorough understanding of a substance's toxicology is essential for appreciating the potential

consequences of exposure and the rationale behind protective measures.

Acute Effects
Oral Toxicity: Harmful if swallowed.[13][14] The oral LD50 in rats is reported as 1320 mg/kg.

[15] Ingestion can lead to irritation of the gastrointestinal tract, with symptoms including

nausea, vomiting, diarrhea, and abdominal pain.[1][16][17]

Inhalation Toxicity: Inhalation of 2-Naphthol dust is harmful and can irritate the upper

respiratory tract, causing symptoms like coughing and sore throat.[7][14][16] The 4-hour
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LC50 in rats was determined to be 2200 mg/m³.[15] A harmful concentration of airborne

particles can be reached quickly when the substance is dispersed.[7]

Dermal Contact: While not classified for acute dermal toxicity, contact can cause skin

irritation, manifesting as redness, itching, and pain.[16][17] Repeated or prolonged contact

may lead to skin sensitization.[7]

Eye Contact: 2-Naphthol is a severe eye irritant, causing redness, pain, and potentially

serious damage.[7][15][16] Studies in rabbits showed that it caused serious eye damage,

including corneal opacity and iritis.[15]

Chronic Effects
Prolonged or repeated exposure may have effects on the kidneys, blood, and eyes, potentially

resulting in kidney impairment, anemia, and the formation of lens opacities.[7] There is

insufficient data to evaluate its carcinogenic potential.[15]

Risk Assessment and Control Hierarchy
Effective laboratory safety hinges on a systematic process of risk assessment and the

implementation of a control hierarchy. This prioritizes the most effective measures for

minimizing exposure.
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Risk Assessment & Control for 2-Naphthol

Hierarchy of Controls

Step 1: Hazard Identification
(Harmful if swallowed/inhaled,

severe eye irritant, aquatic toxin)

Step 2: Exposure Assessment
(Evaluate task duration, quantity,

dust generation potential)

Analyze Risks

Step 3: Implement Control Hierarchy
(Most to Least Effective)

Select Controls

Engineering Controls
- Chemical Fume Hood
- Ventilated Enclosure

Primary Method

Elimination
(Is 2-Naphthol necessary?)

Substitution
(Use a less hazardous alternative?)

Administrative Controls
- Standard Operating Procedures (SOPs)

- Designated Work Areas
- Safety Training

Supplement With

Personal Protective Equipment (PPE)
- Gloves (Nitrile/Chloroprene)
- Safety Goggles/Face Shield

- Lab Coat
- Respirator (if needed)

Final Layer of Protection

Click to download full resolution via product page

Caption: Risk Assessment and Control Hierarchy Workflow.
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Engineering Controls
The primary method for controlling exposure is through engineering solutions. Because 2-
Naphthol is a dusty solid that is harmful upon inhalation, all weighing and handling operations

should be conducted in a well-ventilated area, preferably within a chemical fume hood or a

ventilated balance enclosure.[8][11][17] This captures dust at the source, preventing its

dispersion into the general work area.[17]

Administrative Controls
Standard Operating Procedures (SOPs): Develop detailed SOPs for all procedures involving

2-Naphthol.

Access Control: Restrict access to areas where 2-Naphthol is being used.

Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[14][18] Wash

hands thoroughly with soap and water after handling the chemical and before breaks.[8][11]

[14]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards.

Table 3: Recommended PPE for Handling 2-Naphthol
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Protection Type Specification Rationale

Eye/Face

Chemical safety goggles
with side-shields or a full
face shield.[8][12][14]

Protects against dust
particles and splashes
causing severe eye
irritation.

Hand

Chemical-resistant gloves

(e.g., Nitrile or Chloroprene

rubber).[11]

Prevents skin contact and

potential irritation. Always

inspect gloves before use and

use proper removal technique.

[12]

Body

Lab coat, apron, or coveralls.

Closed-toe shoes are

mandatory.[8][17]

Protects skin from accidental

contact. A full protective suit

may be required for large-scale

operations.[11][12]

| Respiratory | Not typically required if work is performed in a fume hood. If ventilation is

inadequate or for large spills, use a NIOSH-approved particulate respirator (e.g., N95) or a

higher-level cartridge respirator.[11][12][17] | Prevents inhalation of harmful dust. The choice of

respirator depends on the airborne concentration. |

Safe Handling and Storage Procedures
Handling: Avoid the formation and accumulation of dust.[10][11] Use tools and techniques

that minimize dust generation (e.g., non-sparking tools).[10] Ensure containers are opened

and handled with care.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][14][17]

2-Naphthol is sensitive to light and air, so it should be protected from direct sunlight.[8][11]

[19] Store away from incompatible substances such as strong oxidizing agents and strong

bases.[4][12]

Emergency Procedures: A Validated Response
System
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Prompt and correct action during an emergency is critical to minimizing harm. All personnel

must be familiar with these procedures and the location of safety equipment like eyewash

stations, safety showers, and fire extinguishers.

First Aid Measures
A guiding principle is to seek immediate medical attention in all cases of significant exposure

and to show the Safety Data Sheet (SDS) to the responding medical personnel.[8][13]

Inhalation: Immediately move the affected person to fresh air.[8][14] If breathing is difficult,

give oxygen; if not breathing, provide artificial respiration.[8][17] Seek medical attention.[16]

Skin Contact: Remove contaminated clothing immediately.[8] Flush the affected skin with

plenty of water for at least 15 minutes.[8][16][17] Seek medical attention if irritation persists.

[14]

Eye Contact: Immediately flush eyes with a continuous stream of running water for at least

15 minutes, holding the eyelids open.[8][14][16] Remove contact lenses if present and easy

to do.[8][14] Seek immediate medical attention from an ophthalmologist.[9]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[8][14] If the person is

conscious, provide 1-2 glasses of water to drink.[7] Call a physician or poison control center

immediately.[18]

Fire-Fighting Measures
While not highly flammable, 2-Naphthol is combustible.[9]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[8][9][20]

Unsuitable Extinguishing Media: Do not use a full water jet, as it may disperse the dust.[9]

[14]

Hazards from Combustion: Thermal decomposition can produce toxic and irritating gases,

including carbon monoxide and carbon dioxide.[8][9][14]
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Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[8][11][20]

Accidental Release Measures (Spills)
The immediate priorities are to ensure personnel safety, prevent the spread of contamination,

and protect the environment.
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2-Naphthol Spill Occurs

Assess Spill Size & Risk
Is it a minor or major spill?

Evacuate Immediate Area
Alert others

Minor Spill

Major Spill
(Large quantity, poor ventilation)

Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
Prevent entry into drains

Clean Up Spill:
- Moisten to prevent dusting

- Sweep/vacuum into a container

Decontaminate Area
Wash surfaces

Package & Label Waste
Dispose as hazardous waste

Report the Incident
(Follow institutional protocol)

Call Emergency Response Team
Evacuate the lab

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-with-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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